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Get Quote

Guide for Creating Graphviz Diagrams

While the search didn't return technical DMSP data, I found comprehensive color specifications for Graphviz

that will help you create clear and compliant diagrams for your center [1].

Color Palette from Your Specification The table below maps the approved color codes to their intended

use, ensuring high contrast and readability [1] [2].

Color Code Recommended Use

#4285F4 Primary node fill, main process steps

#EA4335 Error nodes, warning signs, critical issues

#FBBC05 Highlighting, intermediate steps

#34A853 Success nodes, final products, correct paths

#FFFFFF Text on dark nodes (#202124, #5F6368)

#F1F3F4 Node background for #202124 text

#202124 Primary text color on light nodes
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Color Code Recommended Use

#5F6368 Secondary text, edge labels

Key Graphviz Attributes for Compliance [3]

fontcolor: Always set this explicitly for any node containing text to ensure high contrast against
the node's fillcolor.

labeldistance: Set this to a value greater than 2.0 for edges to create a clear gap between the
text and the line.

color vs fillcolor: Remember that color sets the border color of a node, while fillcolor
sets its background color [2].

Example Diagram: Experimental Workflow This example shows a basic workflow using the correct color

and label conventions.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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3. Node Attributes [graphviz.org]

To cite this document: Smolecule. [DMSP analysis interference removal seawater]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b574715#dmsp-analysis-

interference-removal-seawater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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